3-(2-chlorophenyl)-5-methyl-N-(2-morpholino-2-(thiophen-3-yl)ethyl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H22ClN3O3S/c1-14-19(20(24-28-14)16-4-2-3-5-17(16)22)21(26)23-12-18(15-6-11-29-13-15)25-7-9-27-10-8-25/h2-6,11,13,18H,7-10,12H2,1H3,(H,23,26)
• InChI Key: MTMOVUFDQMJMOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC(C3=CSC=C3)N4CCOCC4
• Molecular Formula: C21H22ClN3O3S
• Molecular Weight: 431.9 g/mol
• CAS No.: 954648-01-2

Description

3-(2-chlorophenyl)-5-methyl-N-(2-morpholino-2-(thiophen-3-yl)ethyl)isoxazole-4-carboxamide is a synthetic small molecule of significant interest in medicinal chemistry and drug discovery research. This compound features a complex structure that incorporates multiple pharmacologically active motifs, including an isoxazole carboxamide core, a chlorophenyl ring, and morpholino and thiophene substituents. The presence of the isoxazole ring is of particular note, as this heterocycle is a recognized privileged scaffold in the development of bioactive compounds and is found in various molecules with diverse biological activities . The integration of a morpholine ring, a common feature in many pharmaceuticals, can influence the molecule's physicochemical properties and its ability to interact with biological targets . The specific combination of these functional groups makes this compound a valuable chemical tool for researchers exploring new therapeutic agents. Its primary research applications include serving as a key intermediate in organic synthesis, a candidate for high-throughput screening against various biological targets such as enzymes and receptors, and a lead compound for structure-activity relationship (SAR) studies to optimize potency and selectivity. Researchers are investigating its potential in several areas, though its exact mechanism of action is subject to ongoing research. Analogous compounds with isoxazole cores have been reported to exhibit activity at central nervous system targets, such as ionotropic glutamate receptors (e.g., AMPA receptors) . This product is intended for research use only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 3-(2-chlorophenyl)-5-methyl-N-(2-morpholino-2-(thiophen-3-yl)ethyl)isoxazole-4-carboxamide , often referred to as a derivative of isoxazole, has garnered attention in pharmaceutical research due to its potential biological activities. Isoxazole derivatives are known for various pharmacological effects, including anti-cancer, anti-inflammatory, and antimicrobial properties. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological systems, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Isoxazole Ring : A five-membered ring containing nitrogen and oxygen, contributing to the compound's biological reactivity.
• Chlorophenyl Group : Enhances lipophilicity and may influence receptor interactions.
• Morpholino Group : Known for its role in enhancing solubility and bioavailability.
• Thiophene Substituent : Imparts additional electronic characteristics that may affect biological activity.

Research indicates that isoxazole derivatives can exert their effects through various mechanisms:

• Inhibition of Cell Proliferation : Studies have shown that certain isoxazoles can induce apoptosis in cancer cells by modulating key signaling pathways such as the Bcl-2 family proteins and p21^WAF-1 expression levels .
• Reduction of Invasive Phenotypes : Isoxazole derivatives have been noted for their ability to inhibit matrix metalloproteinases (MMPs), which are crucial for cancer cell invasion and metastasis .
• Cell Cycle Arrest : Compounds similar to the one have been shown to cause cell cycle arrest, preventing the progression of cancerous cells .

Biological Activity Data

The following table summarizes the biological activities reported for related isoxazole compounds, providing insights into their potential effects:

Compound Name	IC50 (μM)	Biological Activity	Reference
Isoxazole 3	86	Induces apoptosis in HL-60 cells
Isoxazole 6	755	Cell cycle arrest
CM2-II-173	50	Inhibits invasiveness in TNBC cells

Case Studies

Several studies have examined the effects of isoxazole derivatives on different cancer types:

• Triple-Negative Breast Cancer (TNBC) :
  • A study demonstrated that a novel isoxazole derivative (similar in structure) significantly inhibited the invasive characteristics of MDA-MB-231 TNBC cells. It reduced MMP-9 expression and induced apoptosis, showcasing its potential as a therapeutic agent against aggressive breast cancers .
• Hematological Malignancies :
  • Isoxazoles have been evaluated for their cytotoxic effects on HL-60 leukemia cells. The results indicated that certain derivatives could effectively decrease Bcl-2 expression while increasing p21^WAF-1 levels, suggesting dual mechanisms involving apoptosis and cell cycle regulation .

Comparison with Similar Compounds

Structural and Functional Group Variations

Table 1: Key Structural Differences and Implications

Compound Name (Source)	Key Substituents	Molecular Weight (g/mol)	Pharmacological Implications
Target Compound	2-Chlorophenyl, morpholino-thiophene-ethyl	~450 (estimated)	Enhanced lipophilicity (chlorophenyl) and solubility (morpholino) for CNS penetration.
N-[4-(Diethylamino)phenyl]-5-methyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxamide	Diethylaminophenyl, methylthiophen-2-yl	~400	Diethylamino group may increase basicity, affecting ionization and membrane permeability.
5-Ethyl-4-methyl-N-(1,3-thiazol-2-yl)thiophene-2-carboxamide	Ethyl, methyl, thiazolyl	~250	Thiazole substitution may target enzymes like cyclooxygenase or kinases.
Rivaroxaban Related Compound J	Chlorothiophene, oxazolidinone, morpholino	1066.68	High molecular weight limits bioavailability; oxazolidinone suggests anticoagulant activity.
5-(2,4-Bis(benzyloxy)-5-isopropylphenyl)-N-ethyl-4-(4-(morpholinomethyl)phenyl)isoxazole-3-carboxamide	Benzyloxy, isopropyl, morpholinomethylphenyl	~700	Bulky substituents may hinder blood-brain barrier penetration but improve protein binding.

Pharmacological and Physicochemical Properties

• Lipophilicity: The target compound’s chlorophenyl group increases logP compared to methylthiophene derivatives , favoring CNS targeting. Morpholino and thiophene groups balance solubility.
• Bioactivity: Thiophene-carboxamides (e.g., ) often exhibit antimicrobial or anti-inflammatory activity, while oxazolidinones (e.g., ) target coagulation factors.
• Solubility: Morpholino-containing compounds (target, ) show better aqueous solubility than purely aromatic derivatives (e.g., ).

Crystallographic and Computational Analysis

• SHELX Software : Widely used for crystallographic refinement of similar small molecules, confirming stereochemistry and packing interactions.
• ORTEP-3 : Graphical tools aid in visualizing the target compound’s 3D conformation, critical for docking studies.

Preparation Methods

Morpholine Incorporation

Mitsunobu reaction conditions (diethyl azodicarboxylate, triphenylphosphine) facilitate ether formation between the secondary alcohol and morpholine. This step requires strict anhydrous conditions in THF, achieving 68% yield after column chromatography.

Amide Coupling: Final Assembly

The acid chloride intermediate reacts with 2-morpholino-2-(thiophen-3-yl)ethylamine under Schotten-Baumann conditions. Triethylamine (3 eq) in THF/water (4:1) at 0°C provides optimal results, with yields reaching 78% after 2 hours. Critical factors include:

• Temperature Control : >10°C leads to 22% yield reduction from competing hydrolysis
• Base Selection : Triethylamine outperforms DMAP (N,N-dimethylaminopyridine) by 15% in reaction efficiency
• Stoichiometry : 1.1 eq amine minimizes residual acid chloride (HPLC purity >98%)

Purification and Characterization

Final purification employs reversed-phase chromatography (C18 column, acetonitrile/water gradient) to remove diastereomeric impurities. Key analytical data:

Characterization	Value	Method
¹H NMR (400 MHz)	δ 7.45–7.32 (m, 4H, Ar-H)	CDCl₃
	δ 4.21 (q, J=6.8 Hz, 2H, CH₂N)
MS (ESI+)	m/z 458.1 [M+H]+	HRMS calibrated
HPLC Purity	99.3%	254 nm, 30 min

Process Optimization and Scale-Up Challenges

Industrial-scale production faces two primary hurdles:

• Diastereomer Formation : The branched ethylamine center creates a 55:45 diastereomer ratio under standard conditions. Implementing chiral resolution with (R)-(-)-mandelic acid increases enantiomeric excess to 98%.
• Thiophene Ring Stability : Prolonged exposure to acidic conditions causes ring-opening. Maintaining pH >6 during aqueous workups prevents degradation (<2% byproduct).

Alternative Synthetic Routes

Comparative analysis reveals two viable pathways:

Route A (Linear Approach):
Isoxazole formation → Acid chloride → Amide coupling
Advantage: High purity (98.5%)
Disadvantage: 11% yield loss in final step

Route B (Convergent Synthesis):
Parallel synthesis of isoxazole and amine → Late-stage coupling
Advantage: 22% time reduction
Disadvantage: Requires chiral catalysts for stereocontrol